Cas no 1804541-49-8 (3-Bromo-5-cyano-2-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-5-cyano-2-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1804541-49-8
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4910243
• Update Time: 2025-06-08

3-Bromo-5-cyano-2-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyano-2-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c1-4-6(9)2-5(3-13)7(14-4)15-8(10,11)12/h2H,1H3
• InChI Key： NDNZSIUBMCSGQF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(N=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 3-Bromo-5-cyano-2-methyl-6-(trifluoromethoxy)pyridine

Recent Advances in the Application of 3-Bromo-5-cyano-2-methyl-6-(trifluoromethoxy)pyridine (CAS: 1804541-49-8) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-5-cyano-2-methyl-6-(trifluoromethoxy)pyridine (CAS: 1804541-49-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile applications. This heterocyclic compound, characterized by the presence of bromo, cyano, and trifluoromethoxy functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its potential in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving this compound is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The bromo and cyano substituents on the pyridine ring provide reactive sites for further functionalization, enabling the construction of diverse molecular scaffolds. Recent publications have highlighted its use in the development of selective inhibitors for specific kinase isoforms, demonstrating promising in vitro and in vivo activity.

In addition to its applications in kinase inhibitor development, 3-Bromo-5-cyano-2-methyl-6-(trifluoromethoxy)pyridine has also been investigated for its potential in agrochemical research. The trifluoromethoxy group, known for its lipophilicity and metabolic stability, enhances the bioavailability of derivatives derived from this compound. Studies have shown that these derivatives exhibit potent herbicidal and insecticidal activities, making them attractive candidates for crop protection.

Recent synthetic methodologies have focused on optimizing the production of this compound and its derivatives. Advances in catalytic processes, such as palladium-catalyzed cross-coupling reactions, have improved the efficiency and yield of its synthesis. These developments are crucial for scaling up production and ensuring the availability of high-quality material for further research and development.

The pharmacological profile of 3-Bromo-5-cyano-2-methyl-6-(trifluoromethoxy)pyridine and its derivatives has been extensively studied. Preclinical evaluations have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These findings support its potential as a lead compound for further optimization and clinical development.

In conclusion, 3-Bromo-5-cyano-2-methyl-6-(trifluoromethoxy)pyridine (CAS: 1804541-49-8) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, driven by its unique structural features and reactivity. Ongoing research efforts are expected to uncover additional therapeutic and industrial applications, further solidifying its importance in the field.